Cas no 55242-64-3 (3-Methyl-7-propylxanthine)

3-Methyl-7-propylxanthine structure

Product Name:3-Methyl-7-propylxanthine

CAS No:55242-64-3

MF:C₉H₁₂N₄O₂

MW:208.21718120575

MDL:MFCD02089337

CID:56719

PubChem ID:87558666

Update Time:2025-04-18

3-Methyl-7-propylxanthine Chemical and Physical Properties

Names and Identifiers

- 3,7-dihydro-3-methyl-7-propyl-1H-Purine-2,6-dione
- 3-Methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione
- 3-Methyl-7-propylxanthine
- 3-METHYL-7-PROPYL-2,6-DIHYDROXYPURINE
- 3-methyl-7-propylpurine-2,6-dione
- 3-Methyl-7-propylxan
- 3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- ChemDiv2_008535
- PubChem9432
- 3-methyl-7-propyl-xanthine
- Oprea1_099760
- 3-methyl-7-pro-pyl-xanthine
- MHNVSFOURBQRPK-UHFFFAOYSA-
- MHNVSFOURBQRPK-UHFFFAOYSA-N
- HMS1393L01
- 3-methyl-7-propyl-purine-2,6-dione
- MCULE-
- SR-01000597021-1
- SR-01000597021
- CS-W015217
- 7UM
- FT-0640296
- Z839027068
- AS-58459
- DTXSID50391374
- 3-methyl-7-propyl-1H-purine-2,6(3H,7H)-dione
- AC-18330
- InChI=1/C9H12N4O2/c1-3-4-13-5-10-7-6(13)8(14)11-9(15)12(7)2/h5H,3-4H2,1-2H3,(H,11,14,15)
- EN300-55770
- MFCD02089337
- AKOS002138709
- 55242-64-3
- SCHEMBL1495090
- M1756
- 3-methyl-7-propyl-1H-purine-2,6-dione
- DB-052701
- MDL： MFCD02089337
- Inchi： 1S/C9H12N4O2/c1-3-4-13-5-10-7-6(13)8(14)11-9(15)12(7)2/h5H,3-4H2,1-2H3,(H,11,14,15)
- InChI Key： MHNVSFOURBQRPK-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=CN2CCC)N(C)C(N1)=O

Computed Properties

Exact Mass: 208.09600
Monoisotopic Mass: 208.096
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0
Topological Polar Surface Area: 67.2

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: N/A℃
Refractive Index: 1.675
PSA: 72.68000
LogP: -0.16670

3-Methyl-7-propylxanthine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： S37/39; S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Methyl-7-propylxanthine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-7-propylxanthine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	079584-5g	3-Methyl-7-propylxanthine	55242-64-3	95%	5g	￡44.00	2022-03-01
Fluorochem	079584-25g	3-Methyl-7-propylxanthine	55242-64-3	95%	25g	￡77.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M135982-25g	3-Methyl-7-propylxanthine	55242-64-3	≥96.0%	25g	¥285.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M135982-5g	3-Methyl-7-propylxanthine	55242-64-3	≥96.0%	5g	¥118.90	2023-09-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M1756-25G	3-Methyl-7-propylxanthine	55242-64-3	>96.0%(N)	25g	¥280.00	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026311-25g	3-Methyl-7-propylxanthine	55242-64-3	96%	25g	￥186	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026311-5g	3-Methyl-7-propylxanthine	55242-64-3	96%	5g	￥112	2024-05-22
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026311-1g	3-Methyl-7-propylxanthine	55242-64-3	96%	1g	￥69	2024-05-22
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M863866-5g	3-Methyl-7-propylxanthine	55242-64-3	≥96.0%	5g	￥163.80	2022-09-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD6916-5g	3-Methyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione	55242-64-3	96%	5g	￥33.0	2024-04-18

3-Methyl-7-propylxanthine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:55242-64-3)3-Methyl-7-propylxanthine

Order Number:LE18074

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:17

Price ($):discuss personally

Email:18501500038@163.com

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